Cas no 1049531-28-3 (2-methoxy-4,5-dimethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 2-methoxy-4,5-dimethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1049531-28-3
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 6065780
• PubChem ID: 42226803
• Update Time: 2025-05-25

2-methoxy-4,5-dimethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4,5-dimethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide
• 2-methoxy-4,5-dimethyl-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide
• F5284-0062
• 2-methoxy-4,5-dimethyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• 1049531-28-3
• AKOS024505084

• Inchi： 1S/C15H19N3O4S/c1-11-9-13(22-3)14(10-12(11)2)23(20,21)17-7-8-18-15(19)5-4-6-16-18/h4-6,9-10,17H,7-8H2,1-3H3
• InChI Key： PZLVVOALOIHGRQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=CC=CC2=O)(=O)=O)=CC(C)=C(C)C=C1OC

Computed Properties

• Exact Mass: 337.10962727g/mol
• Monoisotopic Mass: 337.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methoxy-4,5-dimethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide

Compound CAS No. 1049531-28-3: 2-Methoxy-4,5-Dimethyl-N-[2-(6-Oxo-1,6-Dihydropyridazin-1-Yl)Ethyl]Benzene-1-Sulfonamide

The compound with CAS No. 1049531-28-3, known as 2-methoxy-4,5-dimethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a benzene ring substituted with methoxy and dimethyl groups, along with a sulfonamide functional group linked to a dihydropyridazine moiety. This combination of functional groups suggests that the compound may exhibit unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of sulfonamides in drug discovery due to their ability to act as inhibitors of various enzymes and receptors. The dihydropyridazine core in this compound is particularly interesting, as it has been associated with antioxidant and anti-inflammatory properties in preclinical models. Researchers have explored the potential of this scaffold in developing novel therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 2-methoxy-4,5-dimethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the dihydropyridazine ring through a tandem cyclization reaction and the subsequent coupling of the sulfonamide group via nucleophilic substitution. These reactions are optimized to ensure high yield and purity, making the compound suitable for further biological testing.

In terms of applications, this compound has shown promise in preliminary assays targeting kinase enzymes, which are critical regulators of cellular signaling pathways. Its ability to selectively inhibit certain kinases suggests potential utility in anticancer therapy. Additionally, the methoxy and dimethyl substituents on the benzene ring may enhance the compound's pharmacokinetic properties, such as absorption and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets with high accuracy. Molecular docking studies have revealed that the sulfonamide group plays a pivotal role in stabilizing interactions within enzyme active sites. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are essential for understanding its reactivity and selectivity.

The environmental impact of 2-methoxy-4,5-dimethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-Yl)Ethyl]Benzene-Sulfonamide is another area of growing interest. As concerns about chemical pollution increase, there is a need to assess the biodegradability and toxicity of such compounds. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity in standard assays; however, long-term environmental effects require further investigation.

In conclusion, CAS No. 1049531-28-3 represents a cutting-edge molecule with significant potential in drug development and materials science. Its unique structure and functional groups make it a valuable subject for ongoing research efforts aimed at unlocking its full potential across diverse applications.